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Compound of Interest

Compound Name: Y 105

Cat. No.: B1173443

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability testing and storage of Y 105.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Y 105?

Al: For long-term storage, it is recommended to store Y 105 at 25°C £ 2°C with 60% RH + 5%
RH or, alternatively, at 30°C + 2°C with 65% RH + 5% RH. The choice between these
conditions should be based on the climatic zone for which the product is intended.[1][2]

Q2: What should I do if the storage temperature for Y 105 temporarily deviates from the
recommended long-term conditions?

A2: Short-term excursions outside the labeled storage conditions, for instance during shipping,
may be acceptable if data from accelerated stability studies demonstrate that the product's
integrity is not compromised.[1][3] Evaluate the duration and magnitude of the deviation against
your accelerated stability data. If a significant change is observed under accelerated

conditions, further testing under intermediate storage conditions may be required.[1][2]

Q3: How often should I test Y 105 during a long-term stability study?

A3: For long-term stability studies, the recommended testing frequency is every 3 months for
the first year, every 6 months for the second year, and annually thereafter for the proposed
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shelf life of the product.[1][2]
Q4: What constitutes a "significant change" in a stability study for Y 1057

A4: A significant change is a deviation from the established specifications for the product's
physical, chemical, biological, or microbiological properties. The specific criteria for what is
considered a "significant change" should be defined in your stability protocol. If such a change
is observed during accelerated stability testing, it will necessitate additional testing at an
intermediate storage condition.[1][2]

Q5: Can | extrapolate data to propose a shelf life for Y 105?

A5: Extrapolation of stability data to propose a shelf life beyond the period covered by long-
term data may be possible if no significant change is observed at the accelerated condition and
the long-term data shows minimal variability. However, if a significant change occurs within the
first 3 months of accelerated testing, extrapolation is not appropriate, and the proposed shelf
life should be based on the available long-term data.[3]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Unexpected degradation of Y

105 in long-term storage.

Inadequate container closure

system.

Conduct studies with the
product in the proposed
marketing container closure
system to ensure adequate

protection.[2]

Exposure to light.

Perform photostability testing
to determine if Y 105 is light-
sensitive. If so, use light-

protective packaging.

Incompatible excipients in the

formulation.

Conduct compatibility studies

with all formulation excipients.

Failure to meet specifications
during accelerated stability

testing.

Inherent instability of the
molecule at higher

temperatures.

Initiate stability testing at an
intermediate storage condition
(e.g., 30°C/65% RH) to
determine a more appropriate
shelf life.[1][2]

Inappropriate packaging for

the intended storage condition.

Re-evaluate the container
closure system for its
protective properties under

stress conditions.

Variability between different
batches of Y 105 in stability

studies.

Inconsistent manufacturing

process.

Ensure that the manufacturing
process is well-controlled and
that a minimum of three
production batches are used to

establish the stability profile.[3]

Non-homogeneous samples.

Ensure that the sampling
procedure for stability testing is
representative of the entire
batch.

Experimental Protocols
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Protocol: Long-Term Stability Study

» Objective: To establish the shelf life and storage conditions for Y 105.
o Materials: At least three production batches of Y 105 in the proposed final packaging.[3]

o Equipment: Calibrated stability chambers capable of maintaining 25°C = 2°C / 60% RH = 5%
RH and/or 30°C = 2°C / 65% RH + 5% RH.

e Procedure:
1. Place a sufficient number of samples from each batch into the stability chambers.

2. Withdraw samples at specified time points: 0, 3, 6, 9, 12, 18, 24 months, and annually
thereafter.[1][2]

3. Analyze the samples for key stability-indicating parameters (e.g., assay, purity, dissolution,

appearance).

4. Record and evaluate the data against the product specifications.

Protocol: Accelerated Stability Study

o Objective: To predict the long-term stability and to assess the impact of short-term
excursions from the recommended storage conditions.

e Materials: At least three production batches of Y 105 in the proposed final packaging.

o Equipment: Calibrated stability chambers capable of maintaining 40°C = 2°C / 75% RH = 5%
RH.

e Procedure:
1. Place a sufficient number of samples from each batch into the stability chambers.

2. Withdraw samples at a minimum of three time points, including the initial and final time
points (e.g., 0, 3, and 6 months).[1][2]

3. Analyze the samples for the same stability-indicating parameters as in the long-term study.
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4. If a "significant change" is observed, initiate testing at an intermediate condition (e.g.,
30°C + 2°C / 65% RH + 5% RH).[1][2]

Y 105 Stability Testing Workflow

Start Stability Study
(3 Batches)

Accelerated Study
(40°C/75%RH)

Long-Term Study
(25°C/60%RH or 30°C/65%RH)

Significant Change?

Intermediate Study
(30°C/65%RH)

P FEvaluate Data |€———

Set Shelf Life and

Storage Conditions

Click to download full resolution via product page

Caption: Logical workflow for Y 105 stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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